N-(4-hydroxycyclohexyl)-3-methoxynaphthalene-2-carboxamide

• IUPAC Name: N-(4-hydroxycyclohexyl)-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C18H21NO3/c1-22-17-11-13-5-3-2-4-12(13)10-16(17)18(21)19-14-6-8-15(20)9-7-14/h2-5,10-11,14-15,20H,6-9H2,1H3,(H,19,21)
• InChI Key: LVVAAKNVELTGPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NC3CCC(CC3)O
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-(4-hydroxycyclohexyl)-3-methoxynaphthalene-2-carboxamide, also known as HHC or CP47, is a synthetic cannabinoid that was first synthesized in the 1970s. It is a potent agonist of the cannabinoid receptors CB1 and CB2, and has been used in scientific research to study the effects of cannabinoids on the body.

Mechanism of Action

N-(4-hydroxycyclohexyl)-3-methoxynaphthalene-2-carboxamide acts as a potent agonist of the CB1 and CB2 receptors in the body. These receptors are involved in a variety of physiological processes, including pain sensation, appetite regulation, and immune function. When N-(4-hydroxycyclohexyl)-3-methoxynaphthalene-2-carboxamide binds to these receptors, it activates a signaling cascade that leads to the release of various neurotransmitters and other signaling molecules.
Biochemical and Physiological Effects:
N-(4-hydroxycyclohexyl)-3-methoxynaphthalene-2-carboxamide has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to reduce pain sensation, increase appetite, and modulate immune function. N-(4-hydroxycyclohexyl)-3-methoxynaphthalene-2-carboxamide has also been shown to have anti-inflammatory and antioxidant properties, which may make it useful for the treatment of various medical conditions.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-hydroxycyclohexyl)-3-methoxynaphthalene-2-carboxamide in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This allows researchers to study the effects of cannabinoids on these receptors in a controlled manner. However, one limitation of using N-(4-hydroxycyclohexyl)-3-methoxynaphthalene-2-carboxamide is its potential for toxicity and adverse effects, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on N-(4-hydroxycyclohexyl)-3-methoxynaphthalene-2-carboxamide and other synthetic cannabinoids. One area of interest is the development of new cannabinoid-based drugs for the treatment of various medical conditions, such as pain, inflammation, and neurological disorders. Another area of interest is the investigation of the long-term effects of synthetic cannabinoids on the body, including their potential for addiction and other adverse effects. Additionally, further research is needed to fully understand the mechanisms of action of synthetic cannabinoids and their effects on the body.

Synthesis Methods

N-(4-hydroxycyclohexyl)-3-methoxynaphthalene-2-carboxamide can be synthesized using a multistep process that involves the condensation of 2-naphthoic acid with cyclohexanone, followed by the addition of methoxyamine hydrochloride and subsequent reduction with lithium aluminum hydride. The final product is purified using column chromatography.

Scientific Research Applications

N-(4-hydroxycyclohexyl)-3-methoxynaphthalene-2-carboxamide has been used extensively in scientific research to study the effects of cannabinoids on the body. It has been used to investigate the mechanisms of action of cannabinoids, as well as their biochemical and physiological effects. N-(4-hydroxycyclohexyl)-3-methoxynaphthalene-2-carboxamide has also been used to develop new cannabinoid-based drugs for the treatment of various medical conditions.